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Compound Name: Baz1A-IN-1

Cat. No.: B7836978

For Researchers, Scientists, and Drug Development Professionals

Introduction

Baz1A-IN-1 has emerged as a potent and selective small molecule inhibitor of the BAZ1A
(Bromodomain Adjacent to Zinc Finger Domain 1A) protein, a key component of the ISWI
(Imitation Switch) chromatin remodeling complexes. BAZ1A, also known as ACF1, plays a
crucial role in regulating gene expression through its involvement in chromatin assembly and
remodeling. Dysregulation of BAZ1A has been implicated in various diseases, particularly
cancer, making it an attractive therapeutic target. This technical guide provides a
comprehensive overview of Baz1A-IN-1, including its biochemical and cellular activities,
detailed experimental protocols for its evaluation, and its impact on relevant signaling
pathways.

Core Data Presentation
Biochemical and Cellular Activity of Baz1A-IN-1

The following table summarizes the key quantitative data for Baz1A-IN-1, demonstrating its
potency and cellular effects.
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Parameter Value Cell Lines Reference
Binding Affinity (KD) 0.52 uyM - [1]

IC50 (Anti-viability) 5.08 UM THP-1 [2]

4.29 uyM ZR-75-30 2]

10.65 pM BT474 [2]

7.70 uM H1975 (2]

Mechanism of Action

Baz1A-IN-1 functions as a competitive inhibitor of the BAZ1A bromodomain. The bromodomain
is a protein module that recognizes and binds to acetylated lysine residues on histone tails, a
key mechanism for tethering chromatin remodeling complexes to specific genomic loci. By
occupying the acetyl-lysine binding pocket of the BAZ1A bromodomain, Baz1A-IN-1 prevents
the recruitment of the BAZ1A-containing ISWI complexes to chromatin, thereby modulating the
expression of BAZ1A-target genes.

Signaling Pathways

BAZ1Ais a central player in several signaling pathways critical for cell growth, differentiation,
and survival. Baz1A-IN-1, by inhibiting BAZ1A function, can significantly impact these
pathways.

BAZ1A in the Wnt/B-catenin Signaling Pathway

BAZ1A has been shown to act as a transcriptional repressor of Wnt target genes. In the
absence of a Wnt signal, the BAZ1A-containing chromatin remodeling complex is recruited to
the promoters of Wnt target genes, contributing to a repressive chromatin state. Inhibition of
BAZ1A with Baz1A-IN-1 can lead to the derepression of these genes.
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BAZ1A in Wnt Signaling
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BAZ1A in Vitamin D Receptor Signaling
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BAZ1A in E2F Transcription Program
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Baz1A-IN-1: A Technical Guide to a Novel BAZ1A
Bromodomain Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7836978#bazla-in-1-as-a-bazla-protein-inhibitor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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